Cas no 1782-39-4 (4-(aminooxy)methylbenzonitrile)

• Product Name: 4-(aminooxy)methylbenzonitrile
• CAS No: 1782-39-4
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1371862
• PubChem ID: 14074422
• Update Time: 2025-09-27

4-(aminooxy)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(aminooxy)methyl]-
• 4-(aminooxymethyl)benzonitrile
• 4-(aminooxy)methylbenzonitrile
• SCHEMBL1520868
• 1782-39-4
• 4-((Aminooxy)methyl)benzonitrile
• AKOS017981695
• DA-09154
• A1-11293
• 4-[(aminooxy)methyl]Benzonitrile
• EN300-1245495
• DTXSID10555490

• Inchi： 1S/C8H8N2O/c9-5-7-1-3-8(4-2-7)6-11-10/h1-4H,6,10H2
• InChI Key： ATBANLOLDZIUOW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C#N)=CC=1)N

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(aminooxy)methylbenzonitrile

4-(Aminooxy)methylbenzonitrile: A Comprehensive Overview

4-(Aminooxy)methylbenzonitrile (CAS No. 1782-39-4) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique structure featuring an aminooxy group and a cyano group, exhibits a range of intriguing chemical properties and potential applications. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further solidified its importance in modern chemical sciences.

The molecular structure of 4-(aminooxy)methylbenzonitrile consists of a benzene ring substituted with two functional groups: an aminooxy group (-O-NH2) at the para position and a cyano group (-CN) at the methyl position. This arrangement imparts the compound with distinct reactivity and selectivity in various chemical reactions. The aminooxy group is known for its nucleophilic properties, making it a valuable component in the synthesis of complex molecules, while the cyano group contributes to the compound's ability to participate in electrophilic aromatic substitution reactions.

Recent studies have highlighted the potential of 4-(aminooxy)methylbenzonitrile as a precursor in the synthesis of advanced materials. For instance, researchers have employed this compound in the development of novel polymers with enhanced mechanical and thermal stability. The ability of the aminooxy group to form hydrogen bonds plays a crucial role in these applications, enabling the creation of robust polymer networks. Furthermore, its compatibility with various coupling reactions has made it a valuable intermediate in drug discovery processes.

In terms of physical properties, 4-(aminooxy)methylbenzonitrile exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in both solution-phase and solid-phase synthesis techniques. Recent research has also explored its fluorescence properties under UV light, which could pave the way for its application in sensing technologies.

The synthesis of 4-(aminooxy)methylbenzonitrile typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic aromatic substitution of a suitable precursor with an amine derivative, followed by subsequent functionalization to introduce the cyano group. The optimization of these reaction pathways has been a focal point for chemists aiming to enhance yield and purity.

From an environmental perspective, understanding the degradation pathways of 4-(aminooxy)methylbenzonitrile is crucial for assessing its ecological impact. Recent studies have demonstrated that this compound undergoes hydrolysis under alkaline conditions, yielding biodegradable byproducts. This information is vital for industries utilizing this compound, as it aids in developing sustainable practices that minimize environmental harm.

In conclusion, 4-(aminooxy)methylbenzonitrile (CAS No. 1782-39-4) stands out as a significant compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover new facets of its chemistry and utility, this compound is poised to make even greater contributions to the field of organic chemistry.